Cas no 183016-22-0 (4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one)
4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Decitabine impurity 2/((2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl 4-methylbenzoate
- Decitabine Impurity 35
- 4-Amino-1-[2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one
- Decitabine Impurity 35Q: What is Decitabine Impurity 35 Q: What is the CAS Number of Decitabine Impurity 35
- ((2R,3S,5R)-5-(4-Amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl 4-methylbenzoate
- 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one
-
- Inchi: 1S/C16H18N4O5/c1-9-2-4-10(5-3-9)14(22)24-7-12-11(21)6-13(25-12)20-8-18-15(17)19-16(20)23/h2-5,8,11-13,21H,6-7H2,1H3,(H2,17,19,23)/t11-,12+,13+/m0/s1
- InChI Key: LTKDRTCPODDNKU-YNEHKIRRSA-N
- SMILES: O=C1N=C(N)N=CN1[C@H]1C[C@H](O)[C@@H](COC(C2C=CC(C)=CC=2)=O)O1
4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A612445-1mg |
4-Amino-1-[2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one |
183016-22-0 | 1mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A612445-10mg |
4-Amino-1-[2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one |
183016-22-0 | 10mg |
$ 1642.00 | 2023-04-19 |
4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one
Comprehensive Analysis of 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one (CAS No. 183016-22-0)
In the realm of nucleoside analogs and modified carbohydrates, 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one (CAS No. 183016-22-0) stands out as a compound of significant interest. This molecule, with its intricate structure, combines a pentofuranosyl backbone with a triazin-2(1H)-one moiety, making it a subject of study in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug design, given its resemblance to natural nucleosides.
The compound's 4-methylbenzoyl group enhances its stability and bioavailability, a feature that aligns with current trends in optimizing drug-like properties. In recent years, the demand for modified nucleosides has surged, driven by their role in antiviral and anticancer therapies. This compound's unique structure positions it as a candidate for further exploration in these areas, especially as the scientific community seeks novel small-molecule therapeutics.
One of the most frequently asked questions in scientific forums is: "How do modified nucleosides like 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one differ from their natural counterparts?" The answer lies in their altered sugar or base components, which can confer resistance to enzymatic degradation or improve target binding. This compound's β-D-erythro-pentofuranosyl configuration is particularly noteworthy, as it mimics natural sugars while offering synthetic versatility.
From a synthetic chemistry perspective, the introduction of the 4-methylbenzoyl protecting group is a strategic choice. Protecting groups are pivotal in multi-step syntheses, and this one is favored for its balance between stability and ease of removal. This aspect resonates with researchers exploring green chemistry and sustainable synthetic routes, as minimizing harsh deprotection conditions is a growing priority.
The compound's 1,3,5-triazin-2(1H)-one core is another focal point. Triazine derivatives are known for their diverse biological activities, and this scaffold is often leveraged in medicinal chemistry. Recent publications highlight triazine-based compounds as inhibitors of key enzymes, sparking interest in whether this molecule could be tailored for similar applications. Its 4-amino substitution further expands its reactivity profile, enabling derivatization for structure-activity relationship studies.
In the context of drug discovery, the compound's physicochemical properties are critical. Its molecular weight and logP value suggest moderate permeability, a trait desirable for orally administered drugs. These characteristics are frequently queried in computational chemistry databases, reflecting the industry's shift toward in silico screening to accelerate lead optimization.
Another trending topic is the role of carbohydrate mimetics in addressing drug resistance. As pathogens and cancer cells evolve mechanisms to evade traditional therapies, compounds like 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one offer fresh avenues for intervention. Its structural novelty could circumvent resistance pathways, a hypothesis under investigation in several labs.
Supply chain transparency is also a hot-button issue. With CAS No. 183016-22-0, suppliers and researchers emphasize batch-to-batch consistency, especially for rare building blocks. Certificates of analysis detailing purity (>98% by HPLC) and spectroscopic validation (NMR, MS) are now standard requests, underscoring the importance of quality control in high-value intermediates.
Looking ahead, the integration of artificial intelligence in compound design may unlock new uses for this molecule. Predictive models could suggest optimal modifications to enhance its selectivity or reduce off-target effects. Such applications align with the broader goal of precision medicine, where tailored therapies are paramount.
In summary, 4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one exemplifies the intersection of synthetic ingenuity and biological relevance. Its study not only advances fundamental science but also holds promise for addressing unmet medical needs, making it a compound worth watching in the coming years.
183016-22-0 (4-Amino-1-2-deoxy-5-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl-1,3,5-triazin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)